[(4-Ethylphenyl)methyl](pentyl)amine

• Molecular Formula: C14H23N
• Molecular Weight: 205.34 g/mol
• IUPAC Name: N-[(4-ethylphenyl)methyl]pentan-1-amine
• InChI: InChI=1S/C14H23N/c1-3-5-6-11-15-12-14-9-7-13(4-2)8-10-14/h7-10,15H,3-6,11-12H2,1-2H3
• InChI Key: QRUNXZRDRXXXKG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNCC1=CC=C(C=C1)CC

Description

(4-Ethylphenyl)methylamine is a secondary amine featuring a 4-ethylbenzyl group linked to a pentyl chain via a nitrogen atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Ethylphenyl)methylamine typically involves the alkylation of 4-ethylbenzylamine with a suitable alkyl halide, such as pentyl bromide. The reaction is usually carried out in the presence of a base, such as potassium carbonate, in an aprotic solvent like dimethylformamide (DMF). The reaction conditions include heating the mixture to a temperature of around 80-100°C for several hours to ensure complete conversion.

Industrial Production Methods

On an industrial scale, the production of (4-Ethylphenyl)methylamine may involve continuous flow processes to enhance efficiency and yield. The use of catalytic systems and optimized reaction conditions can further improve the scalability of the synthesis. The purification of the final product is typically achieved through distillation or recrystallization techniques.

Chemical Reactions Analysis

Types of Reactions

(4-Ethylphenyl)methylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding imines or nitriles.

Reduction: Reduction reactions can convert the compound into secondary or tertiary amines.

Substitution: Nucleophilic substitution reactions can introduce different functional groups onto the phenyl ring or the amine nitrogen.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like alkyl halides or acyl chlorides are employed in substitution reactions, often in the presence of a base like sodium hydroxide (NaOH).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield imines or nitriles, while reduction can produce secondary or tertiary amines.

Scientific Research Applications

(4-Ethylphenyl)methylamine has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules.

Biology: The compound is used in studies related to neurotransmitter analogs and receptor binding.

Medicine: Research into potential therapeutic applications, such as in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (4-Ethylphenyl)methylamine involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways. The exact mechanism depends on the specific context and application of the compound.

Comparison with Similar Compounds

Structural Analogues and Physicochemical Properties

The table below compares (4-Ethylphenyl)methylamine with key analogues:

Compound Name	Key Structural Features	Boiling Point (°C)	Density (g/cm³)	pKa	Lipophilicity (LogP)*
(4-Ethylphenyl)methylamine	4-Ethylbenzyl + pentylamine	~350–370 (predicted)	0.98–1.02	~8.5	High (~3.5)
4-EA-NBOMe ()	4-Ethylphenyl + methoxybenzyl + propane-2-amine	N/A	N/A	~7.5–8	Moderate (~2.8)
Ethyl[(4-Ethylphenyl)(pyridin-3-yl)methyl]amine ()	4-Ethylphenyl + pyridinyl + ethylamine	366 (predicted)	1.012	7.67	Moderate (~2.2)
(4-Ethylbenzyl)[2-(4-methoxyphenyl)ethyl]amine ()	4-Ethylbenzyl + methoxyphenethylamine	N/A	N/A	~8.0	Low (~1.9)
Pentylamine ()	Straight-chain C5H11NH2	104–108	0.76	10.6	Low (~1.1)

*Lipophilicity estimates based on substituent contributions.

Key Observations :

• pKa : The secondary amine group (pKa ~8–9) is less basic than primary amines (e.g., pentylamine, pKa 10.6), affecting protonation and solubility in physiological conditions .

Neuroactivity and Receptor Interactions

• 4-EA-NBOMe : A psychoactive substance with high affinity for serotonin receptors (5-HT2A), attributed to its methoxybenzyl and ethylphenyl groups .

Metabolic Pathways

• 4-EA-NBOMe : Undergoes hepatic metabolism via O-demethylation, hydroxylation, and glucuronidation, producing 69 metabolites .
• Target Compound : Predicted to undergo oxidation of the pentyl chain (e.g., ω- and ω-1 oxidation) and aromatic hydroxylation, yielding hydroxylated or carboxylated metabolites .

Biological Activity

(4-Ethylphenyl)methylamine is a compound of interest in medicinal chemistry due to its potential biological activities, including antimicrobial and antifungal properties. This article reviews the current understanding of its biological activity, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound can be structurally represented as follows:

• IUPAC Name : N-[(4-ethylphenyl)methyl]pentan-1-amine
• Molecular Formula : C₁₃H₁₉N
• Molecular Weight : Approximately 193.30 g/mol

The presence of the ethyl group on the phenyl ring and the pentyl amine side chain contributes to its unique chemical properties, influencing its solubility and reactivity.

The biological activity of (4-Ethylphenyl)methylamine is thought to arise from its interaction with specific molecular targets within biological systems. Potential mechanisms include:

• Enzyme Inhibition : The compound may inhibit certain enzymes, altering metabolic pathways.
• Receptor Modulation : It could interact with receptors, affecting signal transduction pathways.

These interactions suggest that (4-Ethylphenyl)methylamine could play a role in various therapeutic applications.

Antimicrobial Properties

Research indicates that (4-Ethylphenyl)methylamine exhibits significant antimicrobial activity against a range of pathogens. In vitro studies have shown effectiveness against both Gram-positive and Gram-negative bacteria, as well as fungal species.

Pathogen Type	Activity Observed
Gram-positive Bacteria	Effective against Staphylococcus aureus
Gram-negative Bacteria	Effective against Escherichia coli
Fungi	Effective against Candida albicans

Case Studies

• Study on Antimicrobial Efficacy :
  • A study evaluated the antimicrobial effects of (4-Ethylphenyl)methylamine using standard disc diffusion methods. The compound demonstrated inhibition zones comparable to conventional antibiotics, indicating its potential as an alternative antimicrobial agent.
• Fungal Inhibition Research :
  • Another investigation focused on the antifungal properties of the compound against various strains of fungi. Results indicated that it inhibited growth effectively at concentrations lower than those required for traditional antifungal agents.

Comparative Analysis with Similar Compounds

To understand the uniqueness of (4-Ethylphenyl)methylamine, a comparison with structurally similar compounds is insightful.

Compound Name	Structural Features	Unique Characteristics
Benzylamine	Simple benzene ring	Basic structure; less reactive
Phenethylamine	Ethylene bridge between phenol and amine	Different chain length; distinct reactivity
N-Methylbenzylamine	Methyl substitution on nitrogen	Alters nitrogen's basicity; affects reactivity